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Compound of Interest

Compound Name: Tetrahexylammonium hydroxide

Cat. No.: B098810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information and detailed handling

protocols for tetrahexylammonium hydroxide. The following sections outline its chemical and

physical properties, potential hazards, necessary precautions, and emergency procedures to

ensure its safe use in a laboratory setting.

Chemical and Physical Properties
Tetrahexylammonium hydroxide is a quaternary ammonium salt. Due to limited direct data,

properties of related shorter-chain tetraalkylammonium hydroxides are included for reference

and comparative assessment.
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Property Value Source/Analogue

Molecular Formula C24H53NO PubChem[1]

Molecular Weight 371.69 g/mol PubChem[1]

Appearance
Colorless to pale yellow liquid

(for solutions)
Chem-Impex

Boiling Point
64.6 - 64.7 °C at 1,013 hPa

(for ~40% solution in water)
Chem-Impex

pH >13 (as a strong base) University of Illinois

Solubility Soluble in water Various SDS

Toxicological Data
Comprehensive toxicological data for tetrahexylammonium hydroxide is not readily available.

The data for tetrabutylammonium hydroxide is presented as a surrogate for hazard

assessment. It is crucial to handle all tetraalkylammonium hydroxides with extreme caution.

Parameter Value Species Test Guideline
Analogue
Compound

LD50 Oral 1,000 mg/kg Rat (female)
OECD Test

Guideline 423

Tetrabutylammon

ium hydroxide[2]

Acute Dermal

Toxicity
No data available

Acute Inhalation

Toxicity
No data available

Hazard Identification and GHS Classification
Tetrahexylammonium hydroxide is classified as a hazardous substance. The following table

summarizes its GHS classification.
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[3]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Exposure Controls and Personal Protection
Strict adherence to the following exposure control measures is mandatory when handling

tetrahexylammonium hydroxide.

Control Parameter Recommended Measures

Engineering Controls
Use in a well-ventilated area, preferably within a

chemical fume hood.

Eye/Face Protection Wear chemical safety goggles and a face shield.

Skin Protection
Wear chemical-resistant gloves (e.g., nitrile,

neoprene), a lab coat, and closed-toe shoes.

Respiratory Protection

If aerosols or mists are generated, use a

NIOSH-approved respirator with an appropriate

cartridge.

Experimental Protocols: Safe Handling Procedures
The following protocols are designed to minimize the risk of exposure and accidents when

working with tetrahexylammonium hydroxide.

General Handling Workflow
This workflow outlines the standard operating procedure for handling tetrahexylammonium
hydroxide in a laboratory setting.
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General Handling Workflow for Tetrahexylammonium Hydroxide

Preparation

Handling
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Prepare Fume Hood
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Dispose of Waste

Remove PPE
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Caption: A stepwise workflow for safely handling tetrahexylammonium hydroxide.
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Storage
Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

acids and oxidizing agents.

Keep containers tightly closed to prevent absorption of carbon dioxide and moisture.

Store below eye level in a designated corrosives cabinet.

Disposal
Dispose of waste in accordance with local, state, and federal regulations.

Neutralize dilute solutions with a weak acid (e.g., citric acid) before disposal, ensuring the

reaction is performed slowly and with cooling.

Do not pour down the drain.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving

tetrahexylammonium hydroxide.

Emergency Response Decision Tree
This decision tree provides a logical flow for responding to an exposure incident.
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Emergency Response for Chemical Exposure

Exposure Occurs
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No

Seek Immediate
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Remove Contaminated
Clothing
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Caption: A decision tree for responding to tetrahexylammonium hydroxide exposure.

First-Aid Measures
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Skin Contact: Immediately flush skin with copious amounts of water for at least 15-20

minutes.[3][4] Remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, holding

eyelids open.[3] Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Reactivity and Stability
Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents, strong acids.

Hazardous Decomposition Products: Upon heating, may undergo Hofmann elimination to

produce trihexylamine and 1-hexene. Hazardous decomposition products upon combustion

include carbon oxides and nitrogen oxides.

This guide is intended to provide a framework for the safe handling of tetrahexylammonium
hydroxide. It is not a substitute for a thorough understanding of the Safety Data Sheet (SDS)

and proper laboratory safety training. Always consult the SDS for the most current and

comprehensive information before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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